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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B377111

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxybenzoic acid, also known as p-anisic acid, is a naturally occurring compound found
in sources such as anise and fennel.[1] It is increasingly utilized in the cosmetic industry as a
multifunctional ingredient, serving as a fragrance component, masking agent, and, most
notably, as a preservative.[1][2] Its appeal lies in its favorable safety profile and efficacy against
a range of microorganisms, positioning it as a viable alternative to traditional preservatives like
parabens and formaldehyde-releasers.[2][3] This document provides detailed application notes,
experimental protocols, and efficacy data to guide researchers and formulators in the use of 4-
methoxybenzoic acid as a cosmetic preservative.

Physicochemical Properties
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Property

Value

Reference

Chemical Name

4-Methoxybenzoic acid, p-

Anisic acid
CAS Number 100-09-4
Molecular Formula CsHsOs
Molecular Weight 152.15 g/mol
Appearance White crystalline powder
Sparingly soluble in water,
Solubility soluble in ethanol, ether, and

chloroform.

Optimal pH Range

Effective at a pH below 5.5

Antimicrobial Efficacy

The antimicrobial activity of 4-methoxybenzoic acid is attributed to its ability to disrupt the

microbial cell membrane. In fungi, it has been shown to inhibit ergosterol biosynthesis, a key

component of the fungal cell membrane. For bacteria, particularly Gram-negative bacteria, it is

thought to interfere with membrane integrity and folate metabolism.

Minimum Inhibitory Concentration (MIC)

The following table summarizes the available data on the Minimum Inhibitory Concentration

(MIC) of 4-methoxybenzoic acid and its derivatives against common cosmetic spoilage

microorganisms. It is important to note that MIC values can vary depending on the specific

strain, culture conditions, and test methodology.
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Test
Microorganism Strain MIC (pg/mL) Reference
Compound
Staphylococcus )
MTCC 96 p-Anisaldehyde 2000-4000
aureus
4-
Escherichia coli ATCC 700728 Methoxybenzoic 2000
acid
) ] Fluconazole- )
Candida albicans - p-Anisaldehyde 250-600
sensitive
] ) Fluconazole- )
Candida albicans ] p-Anisaldehyde 250-600
resistant
Pseudomonas - - Data not
. Not Specified Not Specified ]
aeruginosa available
Aspergillus - - Data not
o Not Specified Not Specified ]
brasiliensis available

Note: Data for p-anisaldehyde, a closely related compound, is included due to the limited
availability of MIC data for 4-methoxybenzoic acid against all tested organisms.

Synergistic Effects

4-Methoxybenzoic acid has been shown to exhibit synergistic or additive antimicrobial effects
when combined with other preservatives and multifunctional ingredients. This allows for the use
of lower concentrations of individual preservatives, which can improve the safety and sensory
profile of the final product.
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Quantitative

Combination Microorganism Effect Data (FIC Reference
Index)
p-Anisic acid,
Levulinic acid, ) L .
Various Synergistic Not specified
and Glyceryl
caprylate

p-Anisaldehyde Staphylococcus

o Synergistic 0.25-0.375
and Nisin aureus
p-Anisic acid and ] Synergistic/Additi N
Various Not specified
Phenoxyethanol ve

The Fractional Inhibitory Concentration (FIC) index is a measure of the synergistic effect of two
antimicrobial agents. An FIC index of < 0.5 is generally considered synergistic.

Regulatory Status
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Region/Authority

Status

Comments Reference

European Union

Permitted

Not listed in the
annexes of prohibited
or restricted
substances in
Regulation (EC) No
1223/20009. It is
considered a cosmetic
ingredient with
preservative

properties.

United States (FDA)

Generally Recognized
as Safe (GRAS)

As a flavoring agent.
For cosmetic use, it is
the manufacturer's
responsibility to

ensure safety.

Japan

Permitted with

limitations

Benzoic acid and its
salts are restricted to

0.2% as benzoic acid.

Experimental Protocols
Protocol for Determination of Minimum Inhibitory
Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of 4-

methoxybenzoic acid.

Materials:

» 4-Methoxybenzoic acid

¢ Test microorganisms (e.g., S. aureus ATCC 6538, P. aeruginosa ATCC 9027, E. coliATCC
8739, C. albicans ATCC 10231, A. brasiliensis ATCC 16404)
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Appropriate growth media (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for
fungi)

Sterile 96-well microtiter plates

Sterile diluent (e.g., phosphate-buffered saline)

Microplate reader

Procedure:

e Prepare Stock Solution: Prepare a stock solution of 4-methoxybenzoic acid in a suitable
solvent (e.g., ethanol or dimethyl sulfoxide) at a high concentration.

e Prepare Inoculum: Culture the test microorganisms and prepare a standardized inoculum
suspension in the appropriate broth to a concentration of approximately 5 x 10> CFU/mL.

 Serial Dilutions: Perform serial two-fold dilutions of the 4-methoxybenzoic acid stock
solution in the growth medium directly in the wells of the 96-well plate.

 Inoculation: Add the standardized inoculum to each well. Include a positive control (medium
with inoculum, no test substance) and a negative control (medium only).

 Incubation: Incubate the plates at the optimal temperature for the test microorganism (e.g.,
30-35°C for bacteria, 20-25°C for fungi) for a specified period (e.g., 24-48 hours for bacteria,
48-72 hours for fungi).

o Determine MIC: The MIC is the lowest concentration of 4-methoxybenzoic acid that
completely inhibits visible growth of the microorganism, as determined by visual inspection
or by measuring the optical density using a microplate reader.
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Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Protocol for Preservative Efficacy Testing (Challenge
Test) - Based on ISO 11930

This protocol provides a general overview of the challenge test to evaluate the efficacy of a

preservative system in a cosmetic formulation.
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Materials:

Final cosmetic formulation containing 4-methoxybenzoic acid.

Test microorganisms (S. aureus ATCC 6538, P. aeruginosa ATCC 9027, E. coli ATCC 8739,
C. albicans ATCC 10231, A. brasiliensis ATCC 16404).

Sterile containers for the product.
Neutralizing broth (to inactivate the preservative).

Agar plates for microbial enumeration.

Procedure:

Product Preparation: Dispense a measured amount of the cosmetic product into five
separate sterile containers.

Inoculation: Inoculate each container with a standardized suspension of one of the five test
microorganisms to achieve a final concentration of 10> to 106 CFU/g or mL for bacteria and
104 to 10° CFU/g or mL for fungi.

Mixing: Thoroughly mix the inoculated product to ensure uniform distribution of the
microorganisms.

Sampling and Plating: At specified time intervals (0, 7, 14, and 28 days), withdraw a sample
from each container. Neutralize the preservative in the sample using a suitable neutralizing
broth and perform serial dilutions. Plate the dilutions onto agar plates.

Incubation: Incubate the plates under appropriate conditions.

Enumeration: Count the number of colonies on the plates to determine the concentration of
viable microorganisms at each time point.

Evaluation: Compare the log reduction in microbial count at each interval to the acceptance
criteria outlined in ISO 11930.
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Workflow for Preservative Efficacy (Challenge) Test.
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Mechanism of Antimicrobial Action (Proposed)

The primary mechanism of action for weak organic acids like 4-methoxybenzoic acid involves
the passive diffusion of the undissociated form of the acid across the microbial cell membrane.
Once inside the cytoplasm, which has a higher pH, the acid dissociates, releasing protons and
acidifying the cytoplasm. This can disrupt cellular processes and lead to cell death.
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Proposed Antimicrobial Mechanism of 4-Methoxybenzoic Acid.

Conclusion

4-Methoxybenzoic acid is a promising preservative for cosmetic formulations, offering broad-
spectrum antimicrobial activity and a favorable safety profile. Its efficacy can be enhanced
through synergistic combinations with other preservatives and multifunctional ingredients. The
provided protocols for MIC determination and challenge testing serve as a foundation for
evaluating its performance in specific cosmetic systems. Further research is warranted to
establish a more comprehensive understanding of its MIC values against a wider range of
cosmetic spoilage organisms and to quantify its synergistic effects with other commonly used
preservatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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